Cas no 872279-52-2 (3-Bromo-4'-ethoxybenzophenone)

3-Bromo-4'-ethoxybenzophenone structure
3-Bromo-4'-ethoxybenzophenone structure
Product Name:3-Bromo-4'-ethoxybenzophenone
CAS No:872279-52-2
MF:C15H13BrO2
MW:305.166523694992
CID:875836
PubChem ID:24723180
Update Time:2025-04-19

3-Bromo-4'-ethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

    • (3-bromophenyl)-(4-ethoxyphenyl)methanone
    • 3-Bromo-4'-ethoxybenzophenone
    • (3-Bromophenyl)(4-ethoxyphenyl)methanone
    • MFCD09801559
    • (3-Bromo-phenyl)-(4-ethoxy-phenyl)-methanone
    • AKOS009339958
    • DTXSID80641758
    • 872279-52-2
    • MDL: MFCD09801559
    • Inchi: 1S/C15H13BrO2/c1-2-18-14-8-6-11(7-9-14)15(17)12-4-3-5-13(16)10-12/h3-10H,2H2,1H3
    • InChI Key: FNOSECIFRMEZTO-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)OCC)=O

Computed Properties

  • Exact Mass: 304.00989g/mol
  • Monoisotopic Mass: 304.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

3-Bromo-4'-ethoxybenzophenone Pricemore >>

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